N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[2-[(4-fluorophenyl)methoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C16H13FN4O/c17-15-7-5-13(6-8-15)10-22-16-4-2-1-3-14(16)9-20-21-11-18-19-12-21/h1-9,11-12H,10H2/b20-9+
• InChI Key: LUSQGELOEOXMKC-AWQFTUOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NN2C=NN=C2)OCC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/N2C=NN=C2)OCC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4O
• Molecular Weight: 296.30 g/mol

Description

N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine, also known as FBTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FBTA belongs to the family of triazole derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine is not yet fully understood. However, it has been reported to act as an inhibitor of tubulin polymerization, which is essential for cell division. N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has also been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has been reported to exhibit various biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has also been reported to exhibit antimicrobial activity by disrupting the bacterial cell membrane. Furthermore, N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has several advantages for lab experiments. It is easy to synthesize and has been reported to exhibit potent activity against various cancer cell lines and bacterial strains. However, N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine also has some limitations. It is not yet fully understood how N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine interacts with the human body, and more research is needed to determine its potential toxicity and side effects.

Future Directions

There are several future directions for the research of N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine. One potential direction is to investigate its potential as an anticancer agent in vivo. Another direction is to explore its potential as an antimicrobial agent in vivo. Furthermore, more research is needed to determine its potential toxicity and side effects in vivo. Finally, the development of new synthesis methods for N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine could lead to the discovery of new derivatives with improved activity and selectivity.
Conclusion:
In conclusion, N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine is a chemical compound that has shown potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit potent activity against various cancer cell lines and bacterial strains and has shown promising results as an anti-inflammatory agent. However, more research is needed to determine its potential toxicity and side effects in vivo. The development of new synthesis methods for N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine could lead to the discovery of new derivatives with improved activity and selectivity.

Synthesis Methods

N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine can be synthesized using various methods such as the reaction of 4-fluorobenzaldehyde and 2-aminobenzyl alcohol in the presence of a base, followed by the reaction with triazole. Another method involves the reaction of 4-fluorobenzaldehyde and 2-aminobenzyl alcohol with triazole in the presence of a base. These methods have been reported to yield N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine with high purity and yield.

Scientific Research Applications

N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has shown potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and liver cancer. N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has also shown promising results as an antimicrobial agent against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Furthermore, N-{2-[(4-fluorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has been reported to exhibit anti-inflammatory activity and has shown potential as an anti-inflammatory agent.